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Compound of Interest

Compound Name: T2857W

Cat. No.: B15584979 Get Quote

Disclaimer: No information could be found for a specific probe designated "T2857W". The

following application notes and protocols are provided for the well-characterized, genetically

encoded Förster Resonance Energy Transfer (FRET)-based lactate sensor, Laconic, as a

representative example for real-time monitoring of intracellular lactate levels.

Application Notes
Introduction

Lactate, traditionally viewed as a metabolic waste product of glycolysis, is now recognized as a

crucial signaling molecule and a significant player in cellular metabolism and intercellular

communication.[1][2] Real-time monitoring of lactate dynamics in living cells and organisms is

essential for understanding its role in various physiological and pathological processes,

including cancer metabolism (the Warburg effect), neuroenergetics, and ischemia.[1][2] Laconic

(LACtate Optical Nano Indicator from CECs) is a genetically encoded FRET-based biosensor

that allows for the dynamic and quantitative measurement of lactate concentrations in single

living cells.[1][2][3]

Principle of Detection

Laconic is a unimolecular biosensor consisting of the bacterial transcription factor LldR, which

specifically binds lactate, sandwiched between two fluorescent proteins: a cyan fluorescent

protein (CFP) variant, mTFP, and a yellow fluorescent protein (YFP) variant, Venus.[1][4][5] In

the absence of lactate, the close proximity of mTFP (the FRET donor) and Venus (the FRET
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acceptor) allows for efficient Förster Resonance Energy Transfer upon excitation of the donor

(e.g., at 430 nm). This results in a high YFP emission signal and a quenched mTFP signal.

When lactate binds to the LldR domain, it induces a conformational change in the protein,

increasing the distance between mTFP and Venus.[5][6] This separation reduces FRET

efficiency, leading to a decrease in YFP emission and an increase in mTFP emission.[1][5] The

ratio of mTFP to Venus fluorescence intensity can, therefore, be used to quantify the

intracellular lactate concentration.[1]

Applications

Metabolic Flux Analysis: Monitor real-time changes in intracellular lactate levels in response

to metabolic inhibitors, nutrient availability, or other stimuli to study metabolic pathways.[1][4]

Cancer Biology: Investigate the Warburg effect in single cancer cells by measuring their

rates of lactate production and consumption.[1][2]

Neuroscience: Study lactate shuttling and metabolism in neurons and astrocytes to

understand brain energy metabolism.

Drug Development: Screen for compounds that modulate lactate production or transport in a

high-throughput manner.

Subcellular Lactate Dynamics: While Laconic is primarily a cytosolic sensor, its localization

can be targeted to other organelles to study lactate compartmentalization, although its pH

sensitivity should be considered for alkaline environments like the mitochondrial matrix.[1]

Data Presentation
Table 1: Performance Characteristics of the Laconic Sensor

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://ri.conicet.gov.ar/bitstream/handle/11336/249209/CONICET_Digital_Nro.dd313dbf-2e84-4946-9c71-44b561ec5f1e_B.pdf?sequence=2&isAllowed=y
https://www.researchgate.net/figure/Methodology-Panel-A1-Structure-of-the-Laconic-sensor-The-sensor-comprises-three-main_fig1_375261888
https://pmc.ncbi.nlm.nih.gov/articles/PMC3582500/
https://ri.conicet.gov.ar/bitstream/handle/11336/249209/CONICET_Digital_Nro.dd313dbf-2e84-4946-9c71-44b561ec5f1e_B.pdf?sequence=2&isAllowed=y
https://pmc.ncbi.nlm.nih.gov/articles/PMC3582500/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3582500/
https://journals.plos.org/plosone/article/figures?id=10.1371/journal.pone.0057712
https://pmc.ncbi.nlm.nih.gov/articles/PMC3582500/
https://pubmed.ncbi.nlm.nih.gov/23469056/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3582500/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference(s)

Sensing Element Full-length LldR from E. coli [3]

Fluorescent Proteins
mTFP (donor), Venus

(acceptor)
[3]

Excitation Wavelength ~430 nm [1][4]

Emission Wavelengths
mTFP: ~480-492 nm, Venus:

~526-535 nm
[1]

Dynamic Range (in vitro) 1 µM to 10 mM [1][2]

Apparent Dissociation

Constant (Kd) (in vitro)

Biphasic: 8 ± 2 µM and 830 ±

160 µM
[1][4]

Apparent Dissociation

Constant (Kd) (intracellular)
~1.26 mM [6]

pH Sensitivity

Stable in the physiological pH

range of 7.0-7.4. Shows more

marked effects at alkaline pH

values.

[1]

Table 2: Specificity of the Laconic Sensor

The sensor shows high specificity for lactate. The following table summarizes the effect of other

metabolites at concentrations typically found in the mammalian cytosol.
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Metabolite
Concentration
Tested

Effect on FRET
Ratio

Reference(s)

Glucose 5 mM No significant effect [1][2]

Pyruvate 5 mM Minor interference [1]

Acetate 5 mM No significant effect [1][2]

β-hydroxybutyrate 5 mM No significant effect [1][2]

Glutamate 5 mM No significant effect [1][2]

Citrate 1 mM Minor interference [1]

α-ketoglutarate 1 mM No significant effect [1][2]

Succinate 1 mM No significant effect [1][2]

Malate 1 mM No significant effect [1][2]

Oxaloacetate 1 mM No significant effect [1][2]

Mandatory Visualizations
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Mechanism of the Laconic FRET-based Lactate Sensor
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Caption: Mechanism of the Laconic FRET-based Lactate Sensor.
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Experimental Workflow for Live-Cell Lactate Imaging
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Caption: Experimental Workflow for Live-Cell Lactate Imaging.
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Experimental Protocols
Protocol 1: Transfection of Adherent Mammalian Cells with the Laconic Plasmid

This protocol provides a general guideline for transiently transfecting adherent cells with the

Laconic plasmid (e.g., Laconic/pcDNA3.1(-), Addgene plasmid #44238). Optimization is

recommended for each cell line.

Materials:

Adherent mammalian cells of choice

Complete cell culture medium

Laconic plasmid DNA (high purity)

Transfection reagent (e.g., Lipofectamine-based reagents)

Serum-free medium (e.g., Opti-MEM)

6-well or 12-well tissue culture plates

Sterile microcentrifuge tubes

Procedure:

Cell Plating: The day before transfection, seed cells in a 6-well or 12-well plate so that they

reach 70-90% confluency at the time of transfection.

DNA-Lipid Complex Formation: a. For each well to be transfected, dilute 0.5-2.0 µg of

Laconic plasmid DNA into 50-100 µL of serum-free medium in a sterile microcentrifuge tube.

Mix gently. b. In a separate tube, dilute the transfection reagent according to the

manufacturer's instructions in 50-100 µL of serum-free medium. c. Combine the diluted DNA

and the diluted transfection reagent. Mix gently by pipetting and incubate at room

temperature for 15-20 minutes to allow complexes to form.

Transfection: a. Gently add the DNA-lipid complexes dropwise to the cells in each well. b.

Gently rock the plate to ensure even distribution of the complexes.
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Incubation: a. Return the plate to a 37°C, 5% CO₂ incubator. b. Incubate for 24-48 hours to

allow for expression of the Laconic sensor. The optimal expression time should be

determined empirically for your cell line.

Confirmation of Expression: After the incubation period, check for sensor expression using a

fluorescence microscope. Cells expressing Laconic will exhibit both CFP and YFP

fluorescence.

Protocol 2: Live-Cell FRET Imaging of Intracellular Lactate

This protocol describes the acquisition of FRET images to monitor lactate dynamics in cells

expressing the Laconic sensor.

Materials:

Cells expressing the Laconic sensor (from Protocol 1)

Live-cell imaging medium (e.g., HBSS or phenol red-free medium, buffered with HEPES)

Inverted fluorescence microscope equipped with:

Environmental chamber (to maintain 37°C and 5% CO₂)

Excitation source (e.g., 430 nm LED or laser line)

CFP emission filter (e.g., 480 ± 20 nm)

YFP (FRET) emission filter (e.g., 535 ± 15 nm)

Dichroic mirror suitable for CFP/YFP FRET

Sensitive camera (e.g., sCMOS or EMCCD)

Image acquisition software

Procedure:
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Prepare for Imaging: a. Replace the culture medium with pre-warmed live-cell imaging

medium. b. Place the culture dish or slide onto the microscope stage within the

environmental chamber. Allow the temperature and atmosphere to equilibrate for at least 15-

20 minutes.

Image Acquisition Setup: a. Identify cells expressing the Laconic sensor. b. Set the excitation

wavelength to 430 nm. c. Set up sequential acquisition of two channels:

CFP Channel: Excitation at 430 nm, emission collected through the CFP filter.
FRET (YFP) Channel: Excitation at 430 nm, emission collected through the YFP filter. d.
Adjust the exposure time and excitation intensity to obtain a good signal-to-noise ratio
while minimizing phototoxicity. Use the lowest possible excitation power.

Baseline Recording: a. Acquire a series of time-lapse images (e.g., one frame every 30-60

seconds) for 5-10 minutes to establish a stable baseline FRET ratio.

Experimental Treatment: a. Introduce your experimental stimulus (e.g., addition of lactate,

glucose, metabolic inhibitors, or other drugs) to the imaging medium. b. Continue acquiring

time-lapse images to monitor the change in the FRET ratio over time.

Data Analysis: a. For each time point, perform background subtraction on both the CFP and

FRET channel images. b. Select regions of interest (ROIs) within the cytoplasm of individual

cells. c. Measure the average fluorescence intensity within each ROI for both the CFP

(I_CFP) and FRET (I_YFP) channels. d. Calculate the FRET ratio (e.g., I_CFP / I_YFP) for

each cell at each time point. A decrease in FRET efficiency (increase in the CFP/YFP ratio)

corresponds to an increase in lactate concentration.[1] e. Plot the change in FRET ratio over

time to visualize the lactate dynamics. f. For quantitative measurements, a calibration curve

can be generated by permeabilizing the cells and exposing them to known concentrations of

lactate.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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